Cas no 2229333-77-9 ((2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride)

• Product Name: (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride
• CAS No: 2229333-77-9
• MF: C₈H₉Cl₂NO₂S
• MW: 254.133558988571
• CID: 6390148
• PubChem ID: 165869055
• Update Time: 2025-05-19

(2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride
• 2229333-77-9
• EN300-1990439
• 2-Chloro-4,6-dimethyl-3-pyridinemethanesulfonyl chloride (ACI)

• Inchi： 1S/C8H9Cl2NO2S/c1-5-3-6(2)11-8(9)7(5)4-14(10,12)13/h3H,4H2,1-2H3
• InChI Key： VPFYHCCHRWOWBF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=CC(C)=C1CS(Cl)(=O)=O

Computed Properties

• Exact Mass: 252.9731051g/mol
• Monoisotopic Mass: 252.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.444±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 384.5±42.0 °C(Predicted)
• pka: 0.97±0.10(Predicted)

Additional information on (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride

Introduction to (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride (CAS No. 2229333-77-9)

(2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride (CAS No. 2229333-77-9) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, also known as CDMPM, is characterized by its unique structural features, which include a chlorinated pyridine ring and a methanesulfonyl chloride functional group. These properties make it an essential reagent in various synthetic pathways and drug development processes.

The chemical structure of (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride consists of a pyridine ring substituted with a chlorine atom at the 2-position and methyl groups at the 4 and 6 positions. The methanesulfonyl chloride group is attached to the 3-position of the pyridine ring. This arrangement provides the compound with high reactivity and selectivity, making it a valuable intermediate in organic synthesis.

In recent years, (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride has been extensively studied for its potential applications in pharmaceuticals. One of the key areas of interest is its use as a building block in the synthesis of novel drugs. The compound's ability to form stable and functional derivatives through various chemical reactions has led to its incorporation into several drug candidates currently in preclinical and clinical trials.

One notable application of (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride is in the development of anti-inflammatory agents. Researchers have found that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of specific enzymes involved in the inflammatory response, thereby reducing inflammation and associated symptoms.

Beyond anti-inflammatory applications, (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride has also shown promise in the field of oncology. Studies have demonstrated that certain derivatives of this compound can selectively target and inhibit cancer cells while sparing healthy cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthetic versatility of (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride has also made it an important reagent in combinatorial chemistry. Combinatorial approaches allow for the rapid synthesis and screening of large libraries of compounds, which can significantly accelerate the drug discovery process. By using this compound as a starting material, researchers can generate a diverse array of derivatives with varying biological activities, thereby increasing the likelihood of identifying novel therapeutic agents.

In addition to its pharmaceutical applications, (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride has found use in other areas of chemical research. For example, it has been employed in the synthesis of advanced materials with unique properties, such as conductive polymers and photovoltaic materials. The ability to fine-tune the chemical structure through functionalization offers researchers a powerful tool for developing materials with tailored performance characteristics.

The safety and handling of (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride are important considerations for both laboratory and industrial settings. As with many organic compounds containing reactive functional groups, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working under a fume hood to minimize exposure to vapors, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, (2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride (CAS No. 2229333-77-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable reagent in organic synthesis and pharmaceutical research. Ongoing studies continue to uncover new applications for this compound, further highlighting its importance in modern chemistry.